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Compound of Interest

Compound Name: Triazole sulcotrione
CAS No.: 1911613-97-2
Cat. No.: B13431546
Get Quote
. J

Introduction & Mechanism of Action

Triazole Sulcotrione (often referenced in recent patent literature such as CN105503728B)
represents a novel subclass of HPPD (4-hydroxyphenylpyruvate dioxygenase) inhibitors. Like
its structural analogs sulcotrione and mesotrione, it targets the enzyme responsible for
converting tyrosine to plastoquinone and

-tocopherol.

Physiological Causality

The efficacy of Triazole Sulcotrione relies on the depletion of plastoquinone, a critical cofactor
for Phytoene Desaturase (PDS). When PDS is stalled, carotenoid biosynthesis ceases. Without
carotenoids to quench triplet state chlorophyll and reactive oxygen species (ROS), the plant
suffers photo-oxidative destruction, manifesting as the hallmark "bleaching” symptom.

Biological Pathway Visualization

The following diagram illustrates the specific blockade point of Triazole Sulcotrione and the
downstream cascade leading to plant death.
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Caption: Mechanism of Action: Triazole Sulcotrione binds to HPPD, halting plastoquinone
synthesis and causing rapid photo-oxidative bleaching.
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Experimental Design Strategy

To ensure Scientific Integrity and Reproducibility, this protocol utilizes a Randomized Complete
Block Design (RCBD) with a factorial arrangement if testing synergists (e.g., Triazole
Sulcotrione + Atrazine).

Core Variables[7][8][9]

» Test Substance: Triazole Sulcotrione (Technical grade >95% purity or SC formulation).
e Target Species:

o Sensitive Weeds:[1][2]JAmaranthus retroflexus (Redroot pigweed), Chenopodium album
(Lambsquarters), Echinochloa crus-galli (Barnyardgrass).

o Crop Safety:Zea mays (Corn), Oryza sativa (Rice).
e Replication: Minimum 4 replicates per treatment dose.

e Controls: Untreated Check (UTC), Solvent Control (if using technical grade), Commercial
Standard (e.g., Mesotrione).

Detailed Protocol: Whole-Plant Greenhouse

Bioassay
Phase I: Plant Establishment

» Soil Matrix: Use a standardized sandy loam (pH 6.5-7.5, OM 2-3%) to mimic field
bioavailability. Avoid high organic matter peat mixes which may bind triketones excessively.

e Seeding:

o Sow seeds in 10-cm diameter plastic pots.

o Thin seedlings to 4 uniform plants per pot at the 1-leaf stage (BBCH 11).
e Growth Conditions:

o Temperature: 25°C Day / 20°C Night.[3][4]
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o Photoperiod: 16h light (supplemental LED/Sodium lamps if <500 pmol/m?/s).
o Humidity: 60-75% RH.

Phase II: Treatment Application

Critical Control Point: Application accuracy is the most common source of error in herbicide
bioassays.

e Stock Solution: Dissolve technical Triazole Sulcotrione in acetone or DMSO. Dilute with
water containing 0.25% v/v Non-lonic Surfactant (NIS) or 1% Methylated Seed Oil (MSO) to
enhance foliar uptake.

» Dose Range: Prepare a logarithmic series to capture the GR50 (Growth Reduction 50%).
o Suggested Rates (g ai/ha): 0, 3.125, 6.25, 12.5, 25, 50, 100, 200.

e Sprayer Settings:
o Equipment: Stationary track sprayer (e.g., DeVries or Mandel).

Nozzle: Flat fan TeeJet 8002E or AIXR (Air Induction) to minimize drift.

[e]

o

Pressure: 275 kPa (40 PSI).

[¢]

Carrier Volume: 200 L/ha (Standard for post-emergence contact/systemic).

o

Height: 50 cm above canopy.

Phase lll: Assessment & Data Collection

Assessments should be performed at 7, 14, and 21 Days After Treatment (DAT).
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Metric Methodology Scientific Rationale

Rapid assessment of
_ , 0-100% scale (0=No effect, S )
Visual Injury 100=Death) bleaching intensity
=Death).
(chlorosis/necrosis).

) ] Quantifies physiological stress
Fv/Fm ratio using a

Chlorophyll Fluorescence before visible symptoms (early
fluorometer. )
detection).
Cut plants at soil line, weigh Primary metric for calculating

Biomass (Fresh) ) )
immediately. GR50/ED50.

) Eliminates water status
Biomass (Dry) Dry at 65°C for 48h. o )
variability; most robust metric.

Experimental Workflow Diagram
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Caption: Step-by-step workflow for the Greenhouse Bioassay ensuring standardized treatment
and assessment.

Data Analysis & Interpretation

To determine the efficacy, do not rely on simple ANOVA. Use Non-linear Regression to
calculate dose-response curves.[2]

Statistical Model: Three or Four-parameter Log-Logistic Model.

e : Response (Biomass/Injury)
e : Dose

e : GR50 (Dose producing 50% response)
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 : Slope of the curve
Software Implementation (R - 'drc' package):

Synergism Analysis (Optional)

If testing Triazole Sulcotrione with a partner (e.g., Atrazine), use Colby’s Equation to detect
synergism:

o If

, the interaction is Synergistic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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